9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
Brand Name:
Vulcanchem
CAS No.:
39672-75-8
VCID:
VC0152049
InChI:
InChI=1S/C24H30O6/c1-20(2)28-18-10-16-15-6-5-13-9-14(26)7-8-21(13,3)23(15)19(29-23)11-22(16,4)24(18,30-20)17(27)12-25/h7-9,15-16,18-19,25H,5-6,10-12H2,1-4H3/t15?,16?,18-,19+,21+,22+,23-,24-/m1/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C46C(O6)CC3(C2(O1)C(=O)CO)C)C)C
Molecular Formula:
C24H30O6
Molecular Weight:
414.5 g/mol
9-Desfluoro-9(11)-epoxy Triamcinolone Acetonide
CAS No.: 39672-75-8
Cat. No.: VC0152049
Molecular Formula: C24H30O6
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 39672-75-8 |
|---|---|
| Molecular Formula | C24H30O6 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | (1S,3S,5S,6S,10R,21S)-6-(2-hydroxyacetyl)-5,8,8,21-tetramethyl-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-18-one |
| Standard InChI | InChI=1S/C24H30O6/c1-20(2)28-18-10-16-15-6-5-13-9-14(26)7-8-21(13,3)23(15)19(29-23)11-22(16,4)24(18,30-20)17(27)12-25/h7-9,15-16,18-19,25H,5-6,10-12H2,1-4H3/t15?,16?,18-,19+,21+,22+,23-,24-/m1/s1 |
| Standard InChI Key | LAOLPAAORRPVAA-HZSSNUNGSA-N |
| Isomeric SMILES | C[C@]12C[C@H]3[C@]4(O3)C(C1C[C@@H]5[C@]2(OC(O5)(C)C)C(=O)CO)CCC6=CC(=O)C=C[C@]46C |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C46C(O6)CC3(C2(O1)C(=O)CO)C)C)C |
| Canonical SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C46C(O6)CC3(C2(O1)C(=O)CO)C)C)C |
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